Cas no 2229645-27-4 (2-amino-5-(4-fluorophenyl)pent-4-en-1-ol)

• Product Name: 2-amino-5-(4-fluorophenyl)pent-4-en-1-ol
• CAS No: 2229645-27-4
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6241852
• PubChem ID: 165968352
• Update Time: 2025-10-28

2-amino-5-(4-fluorophenyl)pent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-fluorophenyl)pent-4-en-1-ol
• 2229645-27-4
• EN300-1788787

• Inchi： 1S/C11H14FNO/c12-10-6-4-9(5-7-10)2-1-3-11(13)8-14/h1-2,4-7,11,14H,3,8,13H2/b2-1+
• InChI Key： BQRIFELAYQCPGP-OWOJBTEDSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CC(CO)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-5-(4-fluorophenyl)pent-4-en-1-ol

Comprehensive Overview of 2-amino-5-(4-fluorophenyl)pent-4-en-1-ol (CAS No. 2229645-27-4)

2-amino-5-(4-fluorophenyl)pent-4-en-1-ol (CAS No. 2229645-27-4) is a fluorinated organic compound with a unique structural framework, combining an amino group, a fluorophenyl moiety, and an unsaturated hydrocarbon chain. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its 4-fluorophenyl group enhances lipophilicity, while the pent-4-en-1-ol backbone offers versatility for further functionalization, making it valuable in drug discovery and material science.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to improve metabolic stability and membrane permeability. 2-amino-5-(4-fluorophenyl)pent-4-en-1-ol aligns with this trend, as its fluorine atom contributes to enhanced binding affinity in target proteins. Researchers are exploring its applications in kinase inhibitors and GPCR modulators, addressing diseases like cancer and neurological disorders. This aligns with frequent search queries such as "fluorine in drug design" and "amino alcohol applications," reflecting broader scientific interest.

The compound’s synthetic routes often involve palladium-catalyzed cross-coupling or asymmetric hydrogenation, topics frequently searched in organic chemistry forums. Its chiral center at the amino-alcohol segment also makes it a candidate for enantioselective catalysis, a hot topic in green chemistry. Environmental concerns have spurred interest in sustainable synthesis methods, and 2229645-27-4 is no exception—researchers are optimizing protocols to reduce waste and energy consumption.

From an industrial perspective, 2-amino-5-(4-fluorophenyl)pent-4-en-1-ol is gaining traction in high-value chemical production. Its compatibility with click chemistry and bioconjugation techniques makes it useful for developing diagnostic probes and targeted therapies. These applications resonate with trending searches like "bioorthogonal chemistry" and "preclinical imaging agents," underscoring its interdisciplinary relevance.

Quality control and analytical characterization of CAS No. 2229645-27-4 rely on advanced techniques such as HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for pharmaceutical use, a topic often queried as "HPLC methods for amino alcohols." Regulatory compliance, including REACH and ICH guidelines, further ensures its safe handling and scalability.

In summary, 2-amino-5-(4-fluorophenyl)pent-4-en-1-ol exemplifies the convergence of structural innovation and practical utility. Its role in next-generation therapeutics and green synthesis positions it as a compound of enduring scientific and commercial value. For researchers, staying updated on its patent landscape and derivative libraries is essential to leverage its full potential.